Azane;2-hydroxy-4-[(4-hydroxy-1,3,2,4-dioxadiboretan-2-yl)oxy]-1,3,2,4-dioxadiboretane;trihydrate

• Molecular Formula: B4H14N2O10
• Molecular Weight: 245.4 g/mol
• IUPAC Name: azane;2-hydroxy-4-[(4-hydroxy-1,3,2,4-dioxadiboretan-2-yl)oxy]-1,3,2,4-dioxadiboretane;trihydrate
• InChI: InChI=1S/B4H2O7.2H3N.3H2O/c5-1-7-3(8-1)11-4-9-2(6)10-4;;;;;/h5-6H;2*1H3;3*1H2
• InChI Key: XJFYOJRNGGKVSK-UHFFFAOYSA-N
• Canonical SMILES: B1(OB(O1)OB2OB(O2)O)O.N.N.O.O.O

Description

Azane;2-hydroxy-4-[(4-hydroxy-1,3,2,4-dioxadiboretan-2-yl)oxy]-1,3,2,4-dioxadiboretane;trihydrate, also known as ammonium tetraborate tetrahydrate, is a chemical compound with the molecular formula B4H16N2O11. It is a colorless crystalline substance that is soluble in water but insoluble in alcohol. This compound is primarily used in various industrial and research applications due to its unique chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of ammonium tetraborate tetrahydrate involves the reaction of boric acid with ammonia in water. The process can be summarized as follows:

Dissolution: Boric acid and ammonia are dissolved in water to form a solution.

Heating: The solution is slowly heated to around 80-90°C to evaporate the water.

Crystallization: As the water evaporates, the solution becomes more concentrated, leading to the formation of crystals.

Separation: The crystals are separated from the solution using filtration or centrifugation.

Drying: The separated crystals are dried to remove any remaining water, resulting in ammonium tetraborate tetrahydrate.

Industrial Production Methods

In industrial settings, the production of ammonium tetraborate tetrahydrate follows a similar process but on a larger scale. The key steps include:

Mixing: Large quantities of boric acid and ammonia are mixed in water.

Controlled Heating: The mixture is heated in large reactors to control the evaporation rate.

Crystallization and Separation: The crystals formed are separated using industrial filtration or centrifugation equipment.

Drying and Packaging: The dried crystals are packaged for distribution.

Chemical Reactions Analysis

Types of Reactions

Ammonium tetraborate tetrahydrate undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form borates.

Reduction: It can be reduced under specific conditions to form boron-containing compounds.

Substitution: It can participate in substitution reactions where its components are replaced by other elements or groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride can be used.

Substitution: Various acids and bases can facilitate substitution reactions.

Major Products

Oxidation: Borates and other boron-containing compounds.

Reduction: Boron and its derivatives.

Substitution: Various substituted borates depending on the reagents used.

Scientific Research Applications

Ammonium tetraborate tetrahydrate has a wide range of applications in scientific research:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Employed in biological assays and as a buffer in biochemical experiments.

Medicine: Investigated for its potential use in drug delivery systems and as a component in certain medical formulations.

Industry: Utilized in the production of glass, ceramics, and as a flame retardant.

Mechanism of Action

The mechanism of action of ammonium tetraborate tetrahydrate involves its ability to interact with various molecular targets and pathways. It can form complexes with other molecules, facilitating reactions and processes in which it is involved. The specific pathways and targets depend on the application and the conditions under which the compound is used .

Comparison with Similar Compounds

Similar Compounds

• Ammonium biborate tetrahydrate
• Ammonium pentaborate
• Ammonium hexaborate

Comparison

Ammonium tetraborate tetrahydrate is unique due to its specific molecular structure and properties. Compared to similar compounds, it has distinct solubility characteristics and reactivity, making it suitable for specific applications in research and industry .